2-Chlorophenyl 4-methyl-1,2,3-thiadiazol-5-yl sulfide

• IUPAC Name: 5-(2-chlorophenyl)sulfanyl-4-methylthiadiazole
• InChI: InChI=1S/C9H7ClN2S2/c1-6-9(14-12-11-6)13-8-5-3-2-4-7(8)10/h2-5H,1H3
• InChI Key: GXRBDBFXCQUFPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)SC2=CC=CC=C2Cl
• Molecular Formula: C9H7ClN2S2
• Molecular Weight: 242.8 g/mol

Description

“2-Chlorophenyl 4-methyl-1,2,3-thiadiazol-5-yl sulfide” is a compound that contains a 1,2,3-thiadiazole moiety. Thiadiazole derivatives have been the subject of considerable interest for designing new antitumor agents. They have shown a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial.

Scientific Research Applications

Antioxidant Activity

. They can neutralize free radicals, which are harmful to our bodies and can cause various diseases.

Analgesic Activity

. This makes them potentially useful in the development of new pain medications.

Anti-inflammatory Activity

, which could be beneficial in treating conditions characterized by inflammation, such as arthritis or asthma.

Antimicrobial Activity

, making them potentially useful in combating various bacterial infections.

Antifungal Activity

, which could be useful in the treatment of fungal infections.

Antiviral Activity

, suggesting potential use in the treatment of viral infections.

Diuretic Activity

, which can help remove excess fluid from the body.

Antitumor or Cytotoxic Activity

. This suggests they could be used in the treatment of various forms of cancer.

Future Directions

The future directions for “2-Chlorophenyl 4-methyl-1,2,3-thiadiazol-5-yl sulfide” and similar compounds could involve further exploration of their therapeutic potential. Given their wide range of biological activities, these compounds could be further studied for their potential applications in treating various diseases.

Mechanism of Action

Target of Action

Related compounds have been shown to interact with 5’ adenosine monophosphate-activated protein kinase (ampk) .

Mode of Action

It’s possible that it may interact with its targets in a similar manner to related compounds, potentially activating ampk .

Biochemical Pathways

Activation of ampk has broad implications for cellular energy homeostasis and could affect multiple metabolic pathways .

Result of Action

Activation of ampk can have wide-ranging effects on cellular metabolism, including promoting glucose uptake, fatty acid oxidation, and mitochondrial biogenesis .